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Epirizole: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Epirizole is a non-steroidal anti-inflammatory drug (NSAID) with analgesic and antipyretic
properties. This document provides an in-depth overview of its fundamental chemical and
physical characteristics, mechanism of action, and relevant experimental considerations.
Quantitative data are presented in tabular format for clarity, and key processes are visualized
through diagrammatic representations. This guide is intended to serve as a foundational
resource for professionals engaged in drug research and development.

Chemical and Physical Properties

Epirizole is chemically known as 4-methoxy-2-(5-methoxy-3-methylpyrazol-1-yl)-6-
methylpyrimidine.[1][2][3] It is an aromatic ether and a pyrimidinyl pyrazole derivative.[1][4]

Identifiers and Molecular Characteristics
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Property Value Source

4-methoxy-2-(5-methoxy-3-
IUPAC Name methylpyrazol-1-yl)-6- [1112][3]
methylpyrimidine

CAS Number 18694-40-1 [1]15]
Molecular Formula C11H14N4O2 [11[2][5]
Molecular Weight 234.25 g/mol [1]
, CC1=CC(=NC(=N1)N2C(=CC(
Canonical SMILES [1]
=N2)C)OC)0C

RHAXSHUQNIEUEY-
InChl Key [1]
UHFFFAOYSA-N

Physicochemical Data

The following table summarizes key experimentally determined and predicted physicochemical
properties of Epirizole.

Property Value Method/Source
Melting Point 90-92 °C Experimental[1][6]
Boiling Point Not available

Water Solubility >35.1 pug/mL (at pH 7.4) Experimental[1]

Sparingly soluble in water;
Soluble in dilute acids; Freely

Solubility in other solvents soluble in ethanol, benzene, Experimental[7]
dichloroethane; Also soluble in

ether, acetone.

pKa (Strongest Basic) 1.96 Predicted (Chemaxon)[6]

logP 1.45 Predicted (Chemaxon)[6]
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Experimental Protocols

Detailed experimental protocols for the determination of all of Epirizole's physicochemical
properties are not readily available in the public domain. The melting point is cited from a South
African patent application and solubility data from the Sanford-Burnham Center for Chemical
Genomics, without explicit procedural details.[1][6] However, a general methodology for such
determinations is described below.

General Protocol for Melting Point Determination

A standard method for determining the melting point of a crystalline solid like Epirizole involves
the use of a capillary melting point apparatus.

o Sample Preparation: A small amount of finely powdered, dry Epirizole is packed into a thin-
walled capillary tube, sealed at one end.

o Apparatus Setup: The capillary tube is placed in a heating block or oil bath of a melting point
apparatus, adjacent to a calibrated thermometer.

e Heating: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The temperature at which the substance first begins to melt (onset of
liquefaction) and the temperature at which it becomes completely liquid are recorded. This
range represents the melting point. A narrow melting range is indicative of high purity.

Sample Preparation Melting Point Analysis Result
@—» Powder Epirizole Pack Capillary Place in Apparatus w—» Observe Melting Record Range Melting Point Range

Click to download full resolution via product page

General workflow for melting point determination.

Mechanism of Action and Signaling Pathway
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Epirizole functions as a non-steroidal anti-inflammatory drug (NSAID). Its primary mechanism
of action is the inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[8][9] By
blocking these enzymes, Epirizole prevents the conversion of arachidonic acid into
prostaglandins, which are key mediators of inflammation, pain, and fever.[8][9] Some evidence
suggests a degree of selectivity towards COX-2, which may be associated with a more
favorable gastrointestinal side effect profile compared to non-selective NSAIDs.[3][9]
Additionally, Epirizole has been reported to stabilize lysosomal membranes and inhibit the
migration of polymorphonuclear leukocytes, further contributing to its anti-inflammatory effects.

[8]

Prostaglandin Synthesis Inhibition Pathway

The following diagram illustrates the signaling pathway affected by Epirizole.
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Epirizole's inhibition of the cyclooxygenase pathway.

Conclusion

Epirizole is a well-characterized NSAID with defined chemical and physical properties. Its
mechanism of action, centered on the inhibition of prostaglandin synthesis, is consistent with
other drugs in its class. While specific, detailed experimental protocols for its characterization
are not widely published, established analytical methods provide a clear framework for its
analysis. This guide provides core technical information to support further research and
development activities involving Epirizole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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